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Compound of Interest

Cholesterol-PEG-Folate (MW
1000)

cat. No.: B13716090

Compound Name:

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cholesterol-PEG-Folate (MW
1000). The following procedures are based on general laboratory safety principles and data for
similar compounds. Users must consult the official Safety Data Sheet (SDS) provided by the
supplier for this specific product and conduct a risk assessment before beginning any work.

Product Information and Hazard Assessment

Cholesterol-PEG-Folate (MW 1000) is a multifunctional drug delivery conjugate composed of
cholesterol, polyethylene glycol (PEG), and folic acid.[1][2] It is typically supplied as a yellow
solid or powder for research purposes.[3] While the individual components (cholesterol and
folic acid) are generally considered to have low toxicity, the toxicological properties of the
conjugated molecule have not been fully determined.[2][4][5] Therefore, it should be handled as
a potentially hazardous substance.

Key considerations:
e Physical Form: As a powder, it poses an inhalation risk.

 Stability: Folate and its derivatives are sensitive to light, heat, pH, and oxygen.[6] Some
product information suggests keeping it away from light.[7]

Personal Protective Equipment (PPE)
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A risk assessment should guide the selection of PPE. For handling Cholesterol-PEG-Folate in a

research laboratory setting, the following standard of PPE is recommended to minimize

exposure.[8][9]

PPE Category Item Specification Purpose
Nitrile or neoprene, ) ]
_ Protects against skin
Hand Protection Gloves powder-free.[8][9]
contact.
Change regularly.
Long-sleeved, Prevents

Body Protection

Lab Coat / Gown

disposable gown

recommended.[8][10]

contamination of

personal clothing.

Eye Protection

Safety Glasses with
Side Shields or
Goggles

Must meet appropriate
safety standards (e.qg.,
ANSI z87.1).[5][10]
[11]

Protects eyes from
dust particles and

splashes.

Respiratory Protection

NIOSH-approved
Respirator (e.g., N95)

Recommended when
weighing or handling
the powder outside of
a chemical fume hood
or ventilated

enclosure.[5][10]

Prevents inhalation of

the powder.

Storage and Handling Protocols

Proper storage and handling are critical to maintain the integrity of the compound and ensure

laboratory safety.

Storage Conditions: The compound's stability is sensitive to environmental conditions.
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Form Temperature Atmosphere Light Conditions

Store under an inert
-20°C for long-term ) ) )
Powder gas like nitrogen or Protect from light.[7]
storage.[7][12]
argon.[7]

Store in a tightly

sealed container to
-80°C for long-term )
In Solvent prevent solvent Protect from light.
storage.[12] )
evaporation and

contamination.

Step-by-Step Handling Procedure (Weighing and Dissolving):

o Preparation: Before retrieving the compound from storage, prepare the workspace. Ensure a
chemical fume hood or other ventilated enclosure is available. Don all required PPE.

o Equilibration: Allow the container to warm to room temperature before opening. This prevents
condensation of moisture onto the hygroscopic compound.[13]

» Weighing:

o Perform all powder handling within a chemical fume hood or a powder containment hood

to minimize inhalation risk.
o Use a dedicated spatula and weighing paper.
o Close the container tightly immediately after removing the desired amount.
 Dissolution:
o Add the weighed powder to the appropriate solvent in a suitable glass container.
o Cholesterol-PEG-Folate is described as having good water solubility.[7][14]

o Cap the container and mix by vortexing or sonicating until fully dissolved.
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¢ Cleanup: Clean the spatula and work surfaces thoroughly. Dispose of contaminated weighing

paper and any other disposable items as chemical waste.

Workflow for Handling Cholesterol-PEG-Folate

1. Preparation
- Don PPE
- Prepare Fume Hood

'

2. Retrieve & Equilibrate
- Allow vial to reach room temp

:

3. Weigh Powder
- Inside fume hood
- Minimize dust

4. Dissolve

- Add solvent
- Mix thoroughly

5. Store Solution
- Tightly sealed vial
- Store at -80°C

6. Cleanup & Disposal
- Decontaminate surfaces
- Dispose of waste

Click to download full resolution via product page

Caption: General workflow for safely handling Cholesterol-PEG-Folate powder.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13716090?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13716090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Accidental Release and Exposure Measures

Spills:

e Powder Spills:

o

Avoid raising dust.

o

Gently cover the spill with absorbent paper.

o

Wet the paper with a suitable solvent (e.g., water or ethanol) to prevent the powder from
becoming airborne.

o

Wipe up the material, place it in a sealed container, and dispose of it as chemical waste.
e Solution Spills:

o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Place the contaminated material into a sealed container for chemical waste disposal.
Personal Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Disposal Plan
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All waste materials contaminated with Cholesterol-PEG-Folate should be treated as chemical
waste.

» Solid Waste: Collect unused powder, contaminated gloves, weighing paper, and other
disposable materials in a clearly labeled, sealed container for hazardous chemical waste.

 Liquid Waste: Collect solutions of Cholesterol-PEG-Folate in a labeled, sealed, and
appropriate waste container. Do not mix with incompatible waste streams.

o Disposal Method: All chemical waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office, following all local, state, and federal
regulations. Do not dispose of this material down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. Cholesterol-PEG-Folate - Ruixibiotech [ruixibiotech.com]
e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. fishersci.com [fishersci.com]

¢ 6. FRAMEWORK FOR LABORATORY HARMONIZATION OF FOLATE MEASUREMENTS
IN LOW-AND-MIDDLE-INCOME COUNTRIES AND REGIONS - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. Cholesterol-PEG-FA - CD Biopatrticles [cd-bioparticles.net]

» 8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 9. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

e 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13716090?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fa-peg-cholesterol-mw-1000.html
https://file.medchemexpress.com/batch_PDF/HY-W1052178D/FA-PEG-Cholesterol-MW-1000-DataSheet-MedChemExpress.pdf
https://www.ruixibiotech.com/pts/cholesterol-peg-folate
https://www.sigmaaldrich.com/SG/en/sds/sigma/f7876?userType=undefined
https://www.fishersci.com/store/msds?partNumber=BP946500&productDescription=CHOLESTEROL+%28USP%29+500G&vendorId=VN00033897&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5849494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5849494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5849494/
https://www.cd-bioparticles.net/p/2902/cholesterol-peg-fa
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13716090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 11. hazmatschool.com [hazmatschool.com]
e 12. Cholesterol-PEG-Folate (MW 1000) TargetMol [targetmol.com]
e 13. avantiresearch.com [avantiresearch.com]

e 14. Cholesterol-PEG-Folate - NSP-Functional Polymers & Copolymers
[nanosoftpolymers.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Cholesterol-PEG-Folate (MW 1000)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13716090#personal-protective-equipment-for-
handling-cholesterol-peg-folate-mw-1000]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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